Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

methylzinc chloride safety data and handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Chemical Identity & Basic Properties

The table below summarizes the fundamental identifying information and hazardous properties of

methylzinc chloride. [1]

Property Description

CAS Number 5158-46-3

Molecular Formula CHsClzn

Molecular Weight 115.87 g/mol

Common Form ~2.0 M solution in Tetrahydrofuran (THF)
Appearance Colorless to light yellow, turbid solution

Hazards and Safe Handling

Methylzinc chloride is a hazardous organometallic compound that requires careful handling. The table

below lists its key hazard and safety information. [1]
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Category Details

| GHS Hazard Statements | H225: Highly flammable liquid and vapor. H302: Harmful if swallowed. H314:
Causes severe skin burns and eye damage. H335: May cause respiratory irritation. H351: Suspected of
causing cancer. | | Precautionary Statements | P210: Keep away from heat/sparks/open flames/hot surfaces.
P260: Do not breathe dust/fume/gas/mist/vapors/spray. P280: Wear protective gloves/protective clothing/eye
protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. | | Handling Conditions | Handle in a
well-ventilated area, preferably in a fume hood. Use personal protective equipment (PPE) including gloves

and eye/face protection. The solution is highly flammable and must be kept away from ignition sources. |

Structural and Reactivity Insights

Understanding the molecular structure provides insight into its reactivity, a key consideration for safe

experimental design.

¢ Molecular Structure: Gas-phase studies show that monomeric methylzinc chloride (CIZnCHs) has
a C3, symmetry with a linear CI-Zn-C backbone. [2]
¢ Bond Lengths: The structure is characterized by the following bond distances: [2]
o Zn-C bond: 1.928 A
o Zn-Cl bond: 2.127 A
e Reactivity: Organozinc compounds like methylzinc chloride are prominent in organic synthesis for
carbon-carbon bond formation, such as in Negishi cross-coupling reactions. This high reactivity also
means they can be moisture- and air-sensitive. [2]

Safety Assessment Workflow

The following diagram outlines a logical workflow for assessing the safety requirements when handling

methylzinc chloride, based on the hazard information presented.
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Start: Plan Experiment
with Methylzinc Chloride

Identify Primary Hazards:
- Flammability (H225)
- Skin/Eye Corrosion (H314)
- Respiratory Irritation (H335)
- Suspected Carcinogen (H351)

l

Define Control Measures:
- Use fume hood
- Eliminate ignition sources
- Wear appropriate PPE

l

Prepare for Emergencies:
- Know eye wash/shower locations
- Have spill kit ready
- Review emergency procedures

Proceed with Caution

Click to download full resolution via product page

Key Handling Procedures

While detailed experimental protocols are not available in the search results, the following critical handling

procedures must be followed based on its hazard profile. [1]

¢ Handling: Always handle the reagent under an inert atmosphere (e.g., nitrogen or argon) to prevent
decomposition from exposure to air and moisture. Use flame-resistant, dry glassware.

e Storage: The solution should be stored in a cool, dry place, away from any oxidizing agents or
sources of ignition. Ensure the container is tightly sealed.
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e First Aid Measures:
o Inhalation: Immediately move the affected person to fresh air.
o Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and

water.
o Eye Contact: Rinse cautiously with water for several minutes. Seek immediate medical

attention.
e Disposal: Dispose of waste material in accordance with all applicable local, state, and federal

regulations. Organozinc compounds should be treated as hazardous waste.

A Note on a Common Name Confusion

Be aware that methylene chloride is a different chemical (CH2Cl2, a common solvent) with its own distinct
toxicological profile, primarily concerning central nervous system depression and carcinogenic potential
with chronic, high-level inhalation exposure. [3] Always verify the CAS number (5158-46-3 for methylzinc

chloride) to ensure you are consulting the correct safety data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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